Cas no 2228590-30-3 (tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)-2-methylpropylcarbamate
• CAS No: 2228590-30-3
• MF: C₁₆H₂₅FN₂O₂
• MW: 296.380307912827
• CID: 5837060
• PubChem ID: 165623337
• Update Time: 2025-06-08

tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)-2-methylpropylcarbamate
• 2228590-30-3
• EN300-1871494
• tert-butyl N-[3-amino-2-(4-fluoro-2-methylphenyl)-2-methylpropyl]carbamate

• Inchi： 1S/C16H25FN2O2/c1-11-8-12(17)6-7-13(11)16(5,9-18)10-19-14(20)21-15(2,3)4/h6-8H,9-10,18H2,1-5H3,(H,19,20)
• InChI Key： KHZGTDDAOWEPDK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.19000621g/mol
• Monoisotopic Mass: 296.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)-2-methylpropylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)-2-methylpropylcarbamate (CAS No. 2228590-30-3)

The compound tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)-2-methylpropylcarbamate (CAS No. 2228590-30-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl carbamate group and the 4-fluoro-2-methylphenyl moiety, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological activity, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for fluoro-substituted aromatic compounds like tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)-2-methylpropylcarbamate has surged, driven by their enhanced bioavailability and metabolic stability. This aligns with the growing focus on precision medicine and personalized therapeutics, where tailored molecular designs are critical. The 4-fluoro-2-methylphenyl group, in particular, is known to improve binding affinity and selectivity, making it a hotspot in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 2228590-30-3 exemplifies the importance of protecting group strategies, with the tert-butyl carbamate (Boc) group serving as a key feature. The Boc group is widely used in peptide synthesis and medicinal chemistry to protect amines during multi-step reactions. This compound’s synthesis often involves Pd-catalyzed cross-coupling or nucleophilic substitution techniques, which are frequently searched topics in academic and industrial research forums.

The versatility of tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)-2-methylpropylcarbamate extends to its applications in high-throughput screening (HTS) and fragment-based drug design. Its structural complexity allows for the exploration of novel pharmacophores, addressing unmet medical needs in areas such as oncology and central nervous system (CNS) disorders. These applications are highly relevant to current trends in AI-driven drug discovery, where computational models predict the efficacy of such compounds before lab validation.

Environmental and regulatory considerations also play a role in the adoption of CAS No. 2228590-30-3. The fluoro substituent, while beneficial for activity, requires careful handling to minimize ecological impact. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, topics frequently queried in search engines by professionals seeking eco-friendly alternatives.

In summary, tert-butyl N-3-amino-2-(4-fluoro-2-methylphenyl)-2-methylpropylcarbamate represents a cutting-edge example of modern medicinal chemistry. Its combination of a Boc-protected amine, fluorinated aromatic ring, and branched alkyl chain offers a rich platform for innovation. As research continues to uncover its potential, this compound is poised to contribute significantly to advancements in targeted therapy and molecular design, meeting the evolving demands of both science and industry.